Cas no 477294-96-5 (3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 477294-96-5
• MF: C₁₅H₁₃N₃O₅
• MW: 315.280823469162
• CID: 6439128
• Update Time: 2025-06-28

3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide
• 3-(2-(2,5-dioxopyrrolidin-1-yl)acetamido)benzofuran-2-carboxamide
• 1-Pyrrolidineacetamide, N-[2-(aminocarbonyl)-3-benzofuranyl]-2,5-dioxo-

• Inchi： 1S/C15H13N3O5/c16-15(22)14-13(8-3-1-2-4-9(8)23-14)17-10(19)7-18-11(20)5-6-12(18)21/h1-4H,5-7H2,(H2,16,22)(H,17,19)
• InChI Key： NPJXHQFZCWJRHU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2C3=CC=CC=C3OC=2C(N)=O)=O)C(=O)CCC1=O

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 703.6±55.0 °C(Predicted)
• pka: 11.72±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide (CAS No. 477294-96-5)

The compound 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide (CAS No. 477294-96-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzofuran core and a dioxopyrrolidinyl moiety, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or enzyme modulator, given its ability to interact with biological targets. The compound's acetamido and carboxamide functional groups further enhance its reactivity and binding affinity, making it a versatile building block in medicinal chemistry.

In recent years, the demand for highly specific small molecules like 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers aim to optimize molecular designs for enhanced efficacy and reduced side effects. Its benzofuran scaffold is particularly noteworthy, as it is a common motif in drugs addressing neurodegenerative diseases and inflammatory conditions. The inclusion of the dioxopyrrolidinyl group also suggests potential utility in covalent inhibitor development, a hot topic in oncology research.

From a synthetic chemistry perspective, CAS No. 477294-96-5 presents intriguing challenges and opportunities. Its multi-functionalized structure requires precise organic synthesis techniques, such as amide coupling and heterocyclic ring formation. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. The compound's solubility and stability profiles are also key considerations, as they influence its bioavailability and pharmacokinetic properties. Researchers often explore derivatization strategies to fine-tune these characteristics, making the compound more suitable for in vivo applications.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide. AI-driven molecular docking and virtual screening tools can predict its interactions with protein targets, accelerating the identification of potential therapeutic uses. Additionally, the compound's structural complexity makes it an excellent subject for computational chemistry studies, which aim to unravel its electronic properties and conformational dynamics. These insights are invaluable for designing next-generation bioactive molecules with improved specificity and safety profiles.

Another area of growing relevance is the compound's potential role in green chemistry initiatives. As the pharmaceutical industry seeks sustainable synthesis routes, 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide could serve as a model for developing eco-friendly catalysts or biodegradable intermediates. Its heterocyclic framework is amenable to catalytic transformations, reducing the need for hazardous reagents. This aligns with global efforts to minimize chemical waste and promote environmentally responsible research practices.

In summary, 3-2-(2,5-dioxopyrrolidin-1-yl)acetamido-1-benzofuran-2-carboxamide (CAS No. 477294-96-5) represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and structural elegance make it a compelling subject for ongoing and future research. Whether exploring its therapeutic potential or optimizing its synthetic pathways, this compound continues to inspire innovation across scientific disciplines.